Cas no 1805962-82-6 (Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805962-82-6
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4808547
• Update Time: 2025-10-29

Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-8(19)4-7-6(12)3-5(10(13)14)9(18-7)11(15,16)17/h3,10H,2,4H2,1H3
• InChI Key： BWYYHFDQWBVHCF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(F)(F)F)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate

Research Briefing on Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate (CAS: 1805962-82-6)

Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate (CAS: 1805962-82-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting agrochemical and pharmaceutical applications. Its unique structural features, including multiple halogen and fluoromethyl substituents, contribute to its reactivity and potential utility in drug discovery and development.

Recent studies have highlighted the role of Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate in the synthesis of novel fungicides and herbicides. The presence of bromine and trifluoromethyl groups at specific positions on the pyridine ring enhances its binding affinity to target enzymes in pathogenic organisms, making it a valuable scaffold for agrochemical innovation. Additionally, its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics, are under active investigation.

One of the most notable advancements involves the use of this compound in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl and heteroaryl groups, expanding the chemical space for drug candidates. Recent publications in journals like *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* have demonstrated its utility in generating libraries of compounds with improved pharmacokinetic properties.

In addition to its synthetic applications, research has also focused on the metabolic stability and toxicity profile of Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate. Preliminary in vitro studies suggest that the fluorinated moieties confer resistance to oxidative metabolism, potentially leading to longer half-lives in biological systems. However, further in vivo studies are required to fully assess its safety and efficacy as a pharmaceutical intermediate.

Looking ahead, the versatility of Ethyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate positions it as a promising candidate for continued exploration in both agrochemical and pharmaceutical research. Future directions may include optimizing its synthetic routes for scalability, investigating its potential in targeted drug delivery systems, and exploring its interactions with biological targets at the molecular level. Collaborative efforts between academia and industry will be crucial in unlocking its full potential.